Cas no 1803655-56-2 (5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine
• CAS No: 1803655-56-2
• MF: C₈H₈F₅N₃O
• MW: 257.160638809204
• CID: 4930622
• Update Time: 2025-06-13

5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F5N3O/c9-7(10)5-3(1-14)6(4(15)2-16-5)17-8(11,12)13/h2,7H,1,14-15H2
• InChI Key： GUZNCLSVYCNAPY-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C(=CN=1)N)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2

Additional information on 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1803655-56-2)

The compound 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1803655-56-2) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluoromethyl and trifluoromethoxy groups, contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this compound due to its versatility in synthetic chemistry and its potential role in developing novel bioactive molecules.

One of the key reasons for the growing interest in 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine is its relevance in drug discovery. The presence of multiple functional groups, such as the amino and aminomethyl moieties, makes it a valuable building block for constructing complex molecules. Recent trends in medicinal chemistry highlight the importance of fluorinated compounds, as they often exhibit enhanced metabolic stability and bioavailability. This aligns with the current focus on optimizing drug candidates for improved efficacy and safety.

In addition to pharmaceutical applications, CAS No. 1803655-56-2 has garnered attention in agrochemical research. Fluorinated pyridines are known for their ability to modulate biological activity, making them promising candidates for developing new pesticides and herbicides. The trifluoromethoxy group, in particular, is a common feature in agrochemicals due to its ability to enhance lipophilicity and target specificity. As sustainability and environmental impact become critical concerns, researchers are exploring compounds like this for their potential to reduce application rates and minimize ecological footprints.

The synthesis and characterization of 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine involve advanced organic chemistry techniques. Modern synthetic methods, such as transition-metal-catalyzed reactions and microwave-assisted synthesis, are often employed to achieve high yields and purity. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are essential for confirming the structure and purity of this compound. These methodologies are frequently searched by chemists and students seeking to understand the practical aspects of working with fluorinated heterocycles.

Another area of interest is the compound's potential role in material science. Fluorinated pyridines are increasingly being investigated for their applications in electronic materials, such as organic semiconductors and liquid crystals. The difluoromethyl and trifluoromethoxy groups can influence electronic properties, making them suitable for designing materials with tailored functionalities. This aligns with the broader trend of developing advanced materials for optoelectronics and energy storage solutions.

From a commercial perspective, the demand for CAS No. 1803655-56-2 is expected to rise as its applications expand. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial researchers. Quality control and regulatory compliance are also critical considerations, ensuring that the compound meets the stringent standards required for pharmaceutical and agrochemical use. These topics are frequently searched by professionals looking for reliable sources of high-purity chemicals.

In conclusion, 5-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine represents a fascinating example of how fluorinated heterocycles can drive innovation across multiple disciplines. Its unique structure and versatile applications make it a valuable tool for researchers exploring new frontiers in chemistry and biology. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics, agrochemicals, and advanced materials.